1-[6-(2,3-dimethoxyphenyl)-3-methylsulfanyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7-yl]propan-1-one

• CAS RN: 6636-77-7
• Molecular Formula: C22H22N4O4S
• Molecular Weight: 438.5 g/mol
• IUPAC Name: 1-[6-(2,3-dimethoxyphenyl)-3-methylsulfanyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7-yl]propan-1-one
• InChI: InChI=1S/C22H22N4O4S/c1-5-17(27)26-15-11-7-6-9-13(15)18-20(23-22(31-4)25-24-18)30-21(26)14-10-8-12-16(28-2)19(14)29-3/h6-12,21H,5H2,1-4H3
• InChI Key: ATXHYENAQNPVGW-UHFFFAOYSA-N
• SMILES: CCC(=O)N1C(OC2=C(C3=CC=CC=C31)N=NC(=N2)SC)C4=C(C(=CC=C4)OC)OC

Description

1-[6-(2,3-dimethoxyphenyl)-3-methylsulfanyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7-yl]propan-1-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the family of benzoxazepine derivatives and exhibits a wide range of biological activities. In

Mechanism of Action

The exact mechanism of action of 1-[6-(2,3-dimethoxyphenyl)-3-methylsulfanyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7-yl]propan-1-one is not fully understood. However, it is believed to exert its biological effects by modulating various signaling pathways in the body. It has been shown to inhibit the activity of certain enzymes and proteins involved in inflammation and tumor growth.
Biochemical and Physiological Effects:
1-[6-(2,3-dimethoxyphenyl)-3-methylsulfanyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7-yl]propan-1-one has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines, reduce oxidative stress, and induce apoptosis in cancer cells. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[6-(2,3-dimethoxyphenyl)-3-methylsulfanyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7-yl]propan-1-one in lab experiments is its wide range of biological activities. It has the potential to be used in various therapeutic applications, making it a versatile compound for research purposes. However, one of the limitations of using this compound is its complex chemical structure, which may make it difficult to synthesize and study.

Future Directions

There are several future directions for the research of 1-[6-(2,3-dimethoxyphenyl)-3-methylsulfanyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7-yl]propan-1-one. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to study its mechanism of action in more detail, which may lead to the development of more effective drugs based on this compound. Additionally, future research may focus on improving the synthesis method of this compound, which may make it more accessible for research purposes.

Synthesis Methods

The synthesis of 1-[6-(2,3-dimethoxyphenyl)-3-methylsulfanyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7-yl]propan-1-one involves the reaction of 2,3-dimethoxybenzaldehyde with thiosemicarbazide to form 2,3-dimethoxyphenyl thiosemicarbazide. This intermediate is then reacted with 2-chloro-3-methylbenzoic acid in the presence of triethylamine to form the desired compound.

Scientific Research Applications

1-[6-(2,3-dimethoxyphenyl)-3-methylsulfanyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7-yl]propan-1-one has been extensively studied for its potential therapeutic applications. It exhibits a wide range of biological activities, including antitumor, anti-inflammatory, and antiviral properties. It has also shown promising results in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.